2-(2-chlorophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-[4-(4-oxo-3,1-benzoxazin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C22H15ClN2O4/c23-17-6-2-4-8-19(17)28-13-20(26)24-15-11-9-14(10-12-15)21-25-18-7-3-1-5-16(18)22(27)29-21/h1-12H,13H2,(H,24,26)
• InChI Key: BJUOKYNQCFFUTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)OC(=N2)C3=CC=C(C=C3)NC(=O)COC4=CC=CC=C4Cl
• Molecular Formula: C22H15ClN2O4
• Molecular Weight: 406.8 g/mol

Description

2-(2-chlorophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as "BAY 11-7082" and has been found to have anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide involves the inhibition of the NF-κB pathway. This pathway is involved in the regulation of inflammation and immune response. By inhibiting this pathway, the compound reduces the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-chlorophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide have been extensively studied. It has been found to reduce inflammation and oxidative stress in various tissues and organs. It also has anti-cancer properties and has been studied for its potential use in cancer treatment.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-chlorophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide in lab experiments include its anti-inflammatory and anti-cancer properties, as well as its ability to inhibit the NF-κB pathway. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 2-(2-chlorophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide. These include further studies on its mechanism of action, safety, and efficacy in the treatment of inflammatory and cancerous conditions. Additionally, its potential use as a therapeutic agent in other diseases such as Alzheimer's disease and Parkinson's disease could also be explored.

Scientific Research Applications

2-(2-chlorophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide has been extensively studied for its potential applications in various scientific fields. It has been found to have anti-inflammatory properties and has been used in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.